Cas no 941956-64-5 (2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 941956-64-5
• MF: C₁₉H₁₆F₃N₃O₃S
• MW: 423.408853530884
• CID: 6198920
• PubChem ID: 16896939
• Update Time: 2025-05-25

2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide
• F2331-0165
• 2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide
• AKOS024640106
• 2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• 941956-64-5

• Inchi： 1S/C19H16F3N3O3S/c1-27-14-6-2-12(3-7-14)16-10-23-18(25-16)29-11-17(26)24-13-4-8-15(9-5-13)28-19(20,21)22/h2-10H,11H2,1H3,(H,23,25)(H,24,26)
• InChI Key： GILLEVQPHAYOPM-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC(F)(F)F)=O)C1=NC=C(C2C=CC(=CC=2)OC)N1

Computed Properties

• Exact Mass: 423.08644704g/mol
• Monoisotopic Mass: 423.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 102Ų

Additional information on 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide

Compound CAS No. 941956-64-5: 2-{5-(4-Methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide

The compound with CAS No. 941956-64-5, named 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes an imidazole ring, a sulfanyl group, and a trifluoromethoxy substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery and development. The imidazole ring in this compound is known for its ability to form hydrogen bonds and act as a coordinating group, making it a valuable component in medicinal chemistry. The presence of the sulfanyl group further enhances the molecule's versatility, as it can participate in various chemical reactions and interactions, including thiol-based conjugation and redox processes.

The trifluoromethoxy group attached to the phenyl ring is another critical feature of this compound. Trifluoromethoxy groups are widely used in pharmaceuticals due to their electron-withdrawing properties, which can modulate the electronic environment of the molecule and influence its bioavailability and stability. This makes the compound an attractive candidate for designing drugs with improved pharmacokinetic profiles.

Research has also shown that compounds with similar structures exhibit significant biological activity. For instance, derivatives of this compound have been reported to possess anti-inflammatory, antioxidant, and anticancer properties. These findings suggest that CAS No. 941956-64-5 could be a promising lead compound for developing novel therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The synthesis strategy often requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

The application of this compound extends beyond pharmacology. Its unique structure makes it suitable for use in materials science, particularly in the development of advanced materials with tailored electronic properties. For example, derivatives of this compound have been explored for use in organic electronics and sensors due to their ability to form stable charge transfer complexes.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of CAS No. 941956-64-5. Quantum mechanical calculations have revealed its electronic structure, which is crucial for understanding its reactivity and potential interactions with biological systems. These computational studies complement experimental findings and aid in the rational design of new compounds with enhanced functionality.

In conclusion, CAS No. 941956-64-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent research advancements, position it as a key player in modern chemical innovation. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in both academic research and industrial applications.